Cas no 28789-23-3 (Alectorialic acid)

• Product Name: Alectorialic acid
• CAS No: 28789-23-3
• MF: C₁₈H₁₆O₉
• MW: 376.314246177673
• CID: 268080
• Update Time: 2024-02-29

Alectorialic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-formyl-2,4-dihydroxy-6-methyl-,(2-carboxy-3,5-dihydroxy-4-methylphenyl)methyl ester
• Alectorialic acid
• b-Resorcylic acid,6-(hydroxymethyl)-3-methyl-, 6-(2,4-dihydroxy-6-methylisophthalaldehydate)(8CI)
• Isophthalaldehydicacid, 2,4-dihydroxy-6-methyl-, 6-ester with 6-(hydroxymethyl)-3-methyl-b-resorcylic acid (8CI)

• Inchi： 1S/C18H16O9/c1-7-3-12(21)10(5-19)16(23)13(7)18(26)27-6-9-4-11(20)8(2)15(22)14(9)17(24)25/h3-5,20-23H,6H2,1-2H3,(H,24,25)
• InChI Key： AUHQGXIVPHNDEE-UHFFFAOYSA-N
• SMILES： O(C(C1C(=C(C=O)C(=CC=1C)O)O)=O)CC1C=C(C(C)=C(C=1C(=O)O)O)O

Computed Properties

• Exact Mass: 376.079
• Monoisotopic Mass: 376.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters